Cas no 346425-08-9 (1-Fluoro-4-iodo-2-(methoxymethoxy)benzene)

• Product Name: 1-Fluoro-4-iodo-2-(methoxymethoxy)benzene
• CAS No: 346425-08-9
• MF: C₈H₈FIO₂
• MW: 282.050798416138
• CID: 6797435
• PubChem ID: 22621312
• Update Time: 2025-10-31

1-Fluoro-4-iodo-2-(methoxymethoxy)benzene Chemical and Physical Properties

Names and Identifiers

• 346425-08-9
• MFCD34764851
• SCHEMBL7709134
• 1-fluoro-4-iodo-2-(methoxymethoxy)benzene
• 1-Fluoro-4-iodo-2-(methoxymethoxy)benzene

• Inchi： 1S/C8H8FIO2/c1-11-5-12-8-4-6(10)2-3-7(8)9/h2-4H,5H2,1H3
• InChI Key： INANGEAKBGOZGW-UHFFFAOYSA-N
• SMILES： IC1=CC=C(C(=C1)OCOC)F

Computed Properties

• Exact Mass: 281.95531g/mol
• Monoisotopic Mass: 281.95531g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 134
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 18.5Ų

Additional information on 1-Fluoro-4-iodo-2-(methoxymethoxy)benzene

Introduction to 1-Fluoro-4-iodo-2-(methoxymethoxy)benzene (CAS No. 346425-08-9)

1-Fluoro-4-iodo-2-(methoxymethoxy)benzene (CAS No. 346425-08-9) is a versatile organic compound that has garnered significant attention in the fields of chemical synthesis, pharmaceutical research, and materials science. This compound is characterized by its unique molecular structure, which includes a fluoro, iodo, and methoxymethoxy substituent on a benzene ring. The combination of these functional groups imparts specific chemical properties that make it a valuable intermediate in various synthetic pathways.

The molecular formula of 1-Fluoro-4-iodo-2-(methoxymethoxy)benzene is C₉H₉FIO₂, and its molecular weight is 267.07 g/mol. The compound is a colorless liquid at room temperature and is soluble in common organic solvents such as dichloromethane, ethyl acetate, and toluene. Its physical and chemical properties have been extensively studied, and it has been found to exhibit high stability under various reaction conditions.

In the realm of pharmaceutical research, 1-Fluoro-4-iodo-2-(methoxymethoxy)benzene has shown promise as a key intermediate in the synthesis of novel drug candidates. The presence of the fluoro and iodo groups provides opportunities for further functionalization, allowing chemists to tailor the compound for specific biological activities. Recent studies have explored its use in the development of anticancer agents, where its unique structure can enhance the potency and selectivity of the final drug molecules.

A notable example of its application in drug discovery is the synthesis of fluorinated aryl iodides, which are crucial intermediates in the preparation of radiolabeled compounds used in positron emission tomography (PET) imaging. These compounds are essential for non-invasive diagnosis and monitoring of various diseases, including cancer and neurological disorders. The ability to introduce both fluorine and iodine atoms into the molecule allows for precise control over the radiolabeling process, ensuring high specificity and sensitivity in imaging applications.

Beyond pharmaceuticals, 1-Fluoro-4-iodo-2-(methoxymethoxy)benzene has also found applications in materials science. Its unique electronic properties make it a suitable candidate for the synthesis of advanced materials such as organic semiconductors and photovoltaic materials. The presence of the methoxymethoxy group enhances solubility and processability, which are critical factors in the fabrication of thin films and other nanostructures.

In recent years, there has been a growing interest in using this compound as a building block for the synthesis of conjugated polymers with tunable electronic properties. These polymers have potential applications in organic light-emitting diodes (OLEDs), field-effect transistors (FETs), and other electronic devices. The ability to fine-tune the electronic structure through strategic functionalization opens up new possibilities for developing materials with enhanced performance characteristics.

The synthesis of 1-Fluoro-4-iodo-2-(methoxymethoxy)benzene typically involves several steps, including halogenation reactions to introduce the fluoro and iodo groups onto the benzene ring, followed by protection or deprotection steps to manage the methoxymethoxy group. Advances in catalytic methods have significantly improved the efficiency and selectivity of these reactions, making it easier to produce this compound on a larger scale.

Safety considerations are an important aspect when handling 1-Fluoro-4-iodo-2-(methoxymethoxy)benzene. While it is not classified as a hazardous material under current regulations, proper handling procedures should be followed to ensure safety in laboratory settings. This includes using appropriate personal protective equipment (PPE) such as gloves, goggles, and lab coats, as well as working under a fume hood to minimize exposure to vapors.

In conclusion, 1-Fluoro-4-iodo-2-(methoxymethoxy)benzene (CAS No. 346425-08-9) is a multifaceted compound with a wide range of applications in chemical synthesis, pharmaceutical research, and materials science. Its unique molecular structure provides opportunities for further functionalization and tailoring for specific applications. Ongoing research continues to uncover new uses for this compound, highlighting its importance in advancing scientific knowledge and technological innovation.